Cas no 2640949-89-7 (5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine)

5-Ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine is a heterocyclic compound featuring a pyrido[2,3-d]pyrimidine core linked to a substituted pyrimidine via a piperazine bridge. This structural configuration imparts potential pharmacological relevance, particularly in kinase inhibition or receptor modulation applications. The ethyl and methyl substituents enhance lipophilicity, potentially improving membrane permeability, while the piperazine moiety offers flexibility for interactions with biological targets. The compound’s fused pyrimidine-pyridine system may contribute to strong binding affinity in enzyme inhibition studies. Its well-defined synthetic route allows for consistent purity and scalability, making it suitable for research in medicinal chemistry and drug discovery.

5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine structure

2640949-89-7 structure

Product Name:5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine

CAS No:2640949-89-7

MF:C₁₉H₂₃N₇

MW:349.432822465897

CID:5317702

PubChem ID:155798802

Update Time:2025-05-27

5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- AKOS040729504
- F6788-1156
- 2640949-89-7
- 5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine
- 4-[4-(5-Ethyl-2,6-dimethyl-4-pyrimidinyl)-1-piperazinyl]pyrido[2,3-d]pyrimidine
- Inchi： 1S/C19H23N7/c1-4-15-13(2)23-14(3)24-19(15)26-10-8-25(9-11-26)18-16-6-5-7-20-17(16)21-12-22-18/h5-7,12H,4,8-11H2,1-3H3
- InChI Key： KLEYIWFVDZXFRM-UHFFFAOYSA-N
- SMILES： C1=NC(N2CCN(C3C(CC)=C(C)N=C(C)N=3)CC2)=C2C=CC=NC2=N1

Computed Properties

Exact Mass: 349.20149376g/mol
Monoisotopic Mass: 349.20149376g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 26
Rotatable Bond Count: 3
Complexity: 453
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 70.9Å²

Experimental Properties

Density: 1.236±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 571.0±50.0 °C(Predicted)
pka: 8.91±0.50(Predicted)

5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6788-1156-2μmol	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	2μmol	$85.5	2023-09-07
Life Chemicals	F6788-1156-5μmol	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	5μmol	$94.5	2023-09-07
Life Chemicals	F6788-1156-10μmol	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	10μmol	$103.5	2023-09-07
Life Chemicals	F6788-1156-20μmol	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	20μmol	$118.5	2023-09-07
Life Chemicals	F6788-1156-1mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	1mg	$81.0	2023-09-07
Life Chemicals	F6788-1156-2mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	2mg	$88.5	2023-09-07
Life Chemicals	F6788-1156-3mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	3mg	$94.5	2023-09-07
Life Chemicals	F6788-1156-4mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	4mg	$99.0	2023-09-07
Life Chemicals	F6788-1156-5mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	5mg	$103.5	2023-09-07
Life Chemicals	F6788-1156-10mg	5-ethyl-2,4-dimethyl-6-(4-{pyrido[2,3-d]pyrimidin-4-yl}piperazin-1-yl)pyrimidine	2640949-89-7	10mg	$118.5	2023-09-07